Cas no 815-66-7 (4-hydroxy-2,2,5,5-tetramethylhexan-3-one)

• Product Name: 4-hydroxy-2,2,5,5-tetramethylhexan-3-one
• CAS No: 815-66-7
• Molecular Formula: C₁₀H₂₀O₂
• Molecular Weight: 172.2646
• CID: 721966
• PubChem ID: 219593

4-hydroxy-2,2,5,5-tetramethylhexan-3-one Properties

Names and Identifiers

• 3-Hexanone,4-hydroxy-2,2,5,5-tetramethyl-
• 4-hydroxy-2,2,5,5-tetramethylhexan-3-one
• PIVALOIN
• 4-Hydroxy-2,2,5,5-tetramethyl-hexan-3-on
• 4-hydroxy-2,2,5,5-tetramethyl-hexan-3-one
• HMS1649P03
• 3-Hexanone, 4-hydroxy-2,2,5,5-tetramethyl-
• NSC-407548
• MFCD00044691
• Di-tert-butylacyloin
• F0400-0014
• 815-66-7
• 4-Hydroxy-2,2,5,5-tetramethyl-3-hexanone #
• SCHEMBL553117
• DTXSID10277185
• EN300-182140
• NSC407548
• NSC-1054
• 2,2,5,5-Tetramethyl-4-hydroxy-3-hexanone
• AKOS000352299
• NSC1054
• AKOS016042085
• VU0493892-1
• 6WUK8846MS
• BB 0218026
• 4-HYDROXY-2,5,5-TETRAMETHYL-3-HEXANONE
• FT-0632974
• 4-Hydroxy-2,2,5,5-tetramethyl-3-hexanone
• DB-056538

• MDL： MFCD00044691
• InChIKey： YMRDPCUYKKPMFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O2/c1-9(2,3)7(11)8(12)10(4,5)6/h7,11H,1-6H3
• SMILES： CC(C)(C)C(C(=O)C(C)(C)C)O

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.146329876g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.00860
• PSA: 37.30000
• Refractive Index: 1.4320 (estimate)
• Boiling Point: 242.6°C (rough estimate)
• Melting Point: 81°C
• Density: 0.9224 (rough estimate)

4-hydroxy-2,2,5,5-tetramethylhexan-3-one Security Information

4-hydroxy-2,2,5,5-tetramethylhexan-3-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins